Cas no 327078-21-7 ((2E)-3-5-(2-bromophenyl)furan-2-yl-1-(thiophen-2-yl)prop-2-en-1-one)

• Product Name: (2E)-3-5-(2-bromophenyl)furan-2-yl-1-(thiophen-2-yl)prop-2-en-1-one
• CAS No: 327078-21-7
• MF: C₁₇H₁₁BrO₂S
• MW: 359.237042665482
• CID: 6008863
• PubChem ID: 5760779
• Update Time: 2025-05-26

(2E)-3-5-(2-bromophenyl)furan-2-yl-1-(thiophen-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-3-5-(2-bromophenyl)furan-2-yl-1-(thiophen-2-yl)prop-2-en-1-one
• (E)-3-(5-(2-bromophenyl)furan-2-yl)-1-(thiophen-2-yl)prop-2-en-1-one
• 3-[5-(2-Bromo-phenyl)-furan-2-yl]-1-thiophen-2-yl-propenone
• 2-Propen-1-one, 3-[5-(2-bromophenyl)-2-furanyl]-1-(2-thienyl)-
• (E)-3-[5-(2-bromophenyl)furan-2-yl]-1-thiophen-2-ylprop-2-en-1-one
• (2E)-3-[5-(2-bromophenyl)furan-2-yl]-1-(thiophen-2-yl)prop-2-en-1-one
• AKOS000522595
• 3-(5-(2-Bromophenyl)furan-2-yl)-1-(thiophen-2-yl)prop-2-en-1-one
• F0862-0676
• 327078-21-7

• Inchi： 1S/C17H11BrO2S/c18-14-5-2-1-4-13(14)16-10-8-12(20-16)7-9-15(19)17-6-3-11-21-17/h1-11H
• InChI Key： AJCMKTSJTGTQHX-UHFFFAOYSA-N
• SMILES： C(C1SC=CC=1)(=O)C=CC1=CC=C(C2=CC=CC=C2Br)O1

Computed Properties

• Exact Mass: 357.96631g/mol
• Monoisotopic Mass: 357.96631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 58.4Ų

Experimental Properties

• Density: 1.474±0.06 g/cm3(Predicted)
• Boiling Point: 479.0±45.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on (2E)-3-5-(2-bromophenyl)furan-2-yl-1-(thiophen-2-yl)prop-2-en-1-one

(2E)-3-(5-(2-bromophenyl)furan-2-yl)-1-(thiophen-2-yl)prop-2-en-1-one: A Comprehensive Overview

The compound with CAS No 327078-21-7, known as (2E)-3-(5-(2-bromophenyl)furan-2-yl)-1-(thiophen-2-yl)prop-2-en-1-one, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research. This molecule is characterized by its unique structure, which includes a conjugated system of furan and thiophene rings, as well as a ketone group. These structural features make it a promising candidate for various applications, particularly in the development of advanced materials and bioactive compounds.

Recent studies have highlighted the potential of this compound in the synthesis of conjugated polymers and low-dimensional materials. Its ability to form stable π-conjugated systems has been exploited in the creation of novel materials for optoelectronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers have demonstrated that incorporating this compound into polymer backbones can significantly enhance the electronic properties of the resulting materials, leading to improved device performance.

In addition to its role in materials science, (2E)-3-(5-(2-bromophenyl)furan-2-yl)-1-(thiophen-2-yl)prop-2-en-1-one has shown promise in the field of drug discovery. Its unique structure allows for interactions with various biological targets, making it a valuable lead compound for the development of new therapeutic agents. Recent research has focused on its potential as an anti-inflammatory agent and its ability to modulate cellular signaling pathways associated with chronic diseases such as cancer and neurodegenerative disorders.

The synthesis of this compound involves a series of carefully designed organic reactions, including coupling reactions and cyclization processes. The use of transition metal catalysts has been instrumental in achieving high yields and selectivity in these reactions. Notably, the incorporation of bromine atoms into the aromatic rings has been shown to enhance the molecule's stability and reactivity, making it more suitable for downstream applications.

From an environmental perspective, this compound has been studied for its potential as a building block in green chemistry. Its ability to participate in sustainable synthetic pathways aligns with current trends toward more eco-friendly chemical processes. Researchers have explored its use in biodegradable polymers and renewable energy storage systems, further underscoring its versatility.

In conclusion, (2E)-3-(5-(2-bromophenyl)furan-2-yl)-1-(thiophen-2-yl)prop-2-en-1-one represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and material science, positions it as a key player in future innovations. As research continues to uncover its full potential, this compound is expected to contribute significantly to both academic and industrial advancements.